2-cyclopropyl-N4-isobutylpyrimidine-4,6-diamine

• IUPAC Name: 2-cyclopropyl-4-N-(2-methylpropyl)pyrimidine-4,6-diamine
• InChI: InChI=1S/C11H18N4/c1-7(2)6-13-10-5-9(12)14-11(15-10)8-3-4-8/h5,7-8H,3-4,6H2,1-2H3,(H3,12,13,14,15)
• InChI Key: CZPHHXXOMIKNMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=NC(=NC(=C1)N)C2CC2
• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol

Description

2-Cyclopropyl-N4-isobutylpyrimidine-4,6-diamine (2-CPIPD) is a novel compound synthesized from cyclopropyl-N4-isobutylpyrimidine and 4,6-diaminopyrimidine. It is a heterocyclic amine that can be used as a building block in organic synthesis. It is also a potential drug candidate due to its diverse biological activities such as anti-inflammatory, antioxidant, and antimicrobial activities. It has been studied for its potential applications in the development of new drugs, as well as in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

Antibacterial Agents

Compounds structurally related to "2-cyclopropyl-N4-isobutylpyrimidine-4,6-diamine" have been investigated for their antibacterial activities. For instance, phenylthiazole and phenylthiophene pyrimidindiamine derivatives have shown promising antibacterial activities, with some compounds capable of inhibiting E. coli and S. aureus growth at low concentrations both in vitro and in vivo. These compounds are believed to destroy bacterial cell membranes, indicating a potential route to overcome bacterial resistance (Fan et al., 2020).

Fluorescent Chemosensors

Diamine derivatives containing heterocyclic groups have been utilized in the synthesis of poly(pyridine-imide) polymers, which exhibit fluorescent properties. These materials can act as fluorescent chemosensors, with applications in detecting various chemicals or environmental changes. For instance, one study reported the synthesis of a novel fluorescent poly(pyridine-imide) acid chemosensor, highlighting the compound's potential as an "off–on" fluorescent switcher for acids (Wang et al., 2008).

High-Performance Polymers

Several studies have focused on the synthesis and characterization of polyimides containing pyrimidine and pyridine units, derived from diamine monomers similar to "2-cyclopropyl-N4-isobutylpyrimidine-4,6-diamine." These polyimides show exceptional thermal stability, good solubility in organic solvents, and promising mechanical properties, making them suitable for high-performance applications in electronics and materials science (Liaw et al., 2007; Wang et al., 2015).

Anticancer Agents

Research into the structural modification of pyrimidine derivatives has led to the discovery of compounds with significant cytotoxic and pro-apoptotic activities against cancer cells. These findings support the potential of such compounds in the development of new anticancer therapies, particularly through the elucidation of structure-activity relationships that guide the synthesis of more effective agents (Font et al., 2011).

Enzymatic and Biological Studies

Compounds with a cyclopropyl group, similar to "2-cyclopropyl-N4-isobutylpyrimidine-4,6-diamine," have been subjects of enzymatic and biological studies, particularly in the context of their biosynthesis and mechanism of action in biological systems. These studies provide insights into the enzymatic chemistry of cyclopropane, epoxide, and aziridine biosynthesis, showcasing the significance of these compounds in natural product synthesis and potential therapeutic applications (Thibodeaux et al., 2012).